Cas no 851807-37-9 (3-({1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine)

• Product Name: 3-({1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
• CAS No: 851807-37-9
• MF: C₁₈H₁₉N₃OS
• MW: 325.42796254158
• CID: 6218332
• PubChem ID: 4256422
• Update Time: 2025-08-05

3-({1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-({1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
• AKOS024589380
• (3,5-dimethylphenyl)-[2-(pyridin-3-ylmethylsulfanyl)-4,5-dihydroimidazol-1-yl]methanone
• (3,5-dimethylphenyl)(2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• SR-01000127306-1
• SR-01000127306
• F0630-1668
• 851807-37-9
• 3-({[1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine

• Inchi： 1S/C18H19N3OS/c1-13-8-14(2)10-16(9-13)17(22)21-7-6-20-18(21)23-12-15-4-3-5-19-11-15/h3-5,8-11H,6-7,12H2,1-2H3
• InChI Key： SYYJHHBMVMBDKY-UHFFFAOYSA-N
• SMILES： S(CC1C=NC=CC=1)C1=NCCN1C(C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 325.12488341g/mol
• Monoisotopic Mass: 325.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.9Ų

Additional information on 3-({1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine

Introduction to 3-({1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine and Its Applications in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic strategies. Among these, 3-({1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine (CAS no. 851807-37-9) stands out as a compound of significant interest due to its unique structural properties and promising biological activities. This introduction delves into the compound's chemical characteristics, its potential applications, and how it aligns with the latest research findings in the field of chemical biology.

The molecular structure of 3-({1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine is characterized by a pyridine core linked to a 1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl group. This configuration endows the compound with distinct pharmacophoric features that make it a valuable candidate for drug discovery. The presence of multiple functional groups, including a benzoyl moiety and a sulfanyl group, enhances its interactability with biological targets, making it a versatile scaffold for medicinal chemistry.

In recent years, there has been growing interest in imidazole derivatives due to their wide range of biological activities. Imidazole scaffolds are known for their ability to modulate various cellular processes, making them attractive for the development of drugs targeting neurological disorders, infectious diseases, and cancer. The 1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl moiety in our compound is particularly noteworthy, as it combines the lipophilicity of the dimethylbenzoyl group with the hydrogen bonding capabilities of the imidazole ring. This combination not only improves solubility but also enhances binding affinity to biological targets.

One of the most compelling aspects of 3-({1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine is its potential as an inhibitor of kinases and other enzyme targets involved in signal transduction pathways. Kinases are critical enzymes that regulate numerous cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. The compound's ability to interact with these enzymes suggests its utility in developing kinase inhibitors that could serve as therapeutic agents.

Recent studies have highlighted the importance of kinase inhibition in treating cancers and inflammatory diseases. For instance, compounds targeting tyrosine kinases have shown significant promise in clinical trials for treating certain types of leukemia and solid tumors. The structural features of 3-({1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine make it a strong candidate for further development as a kinase inhibitor. Its ability to bind to the active site of kinases while maintaining selectivity over other enzymes is crucial for minimizing side effects and improving therapeutic efficacy.

Moreover, the sulfanyl group in the compound's structure contributes to its ability to form hydrogen bonds with biological targets. Hydrogen bonding is a key interaction mechanism in drug-receptor binding events and can significantly enhance binding affinity. The presence of this group also makes the compound more polar, which can improve its bioavailability and cellular uptake. These properties are essential for ensuring that the compound reaches its target site effectively within the body.

The synthesis of 3-({1-(3,5-dimethylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the imidazole scaffold followed by functionalization with the pyridine group and subsequent modification with the 3,5-dimethylbenzoyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high selectivity and efficiency in these transformations.

In conclusion, 3-{(E)-(N'-((E)-(Z)-(dimethylamino)methylene)amino)phenyl}-N'-((E)-(Z)-(dimethylethoxymethylene)amino)methanediylidenemalononitrile (CAS no. 851807379) represents a promising chemical entity with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, 851807379 may play a crucial role in advancing therapeutic strategies against various diseases.